Cas no 1007834-06-1 (L-Valine-d8-N-FMOC)

• Product Name: L-Valine-d8-N-FMOC
• CAS No: 1007834-06-1
• MF: C₂₀H₂₁NO₄
• MW: 347.434339284897
• CID: 1065849
• Update Time: 2025-08-02

L-Valine-d8-N-FMOC Chemical and Physical Properties

Names and Identifiers

• L-Valine-d8-N-FMOC
• Fmoc-Val-OH-d8
• L-VALINE-D8, N-FMOC DERIVATIVE
• FMOC-VAL-OH-2,3,4,4,4,5,5,5-D8
• N-(9-FLUORENYLMETHOXYCARBONYL)-L-VALINE-2,3,4,4,4,5,5,5-D8
• N-(9-Fluorenylmethoxycarbonyl)-L-valine-2,3,4,4,4,5,5,5-d8, L-Valine-d8, N-Fmoc derivative
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-valine-2,3,4,4,4,4',4',4'-d8
• (2S)-2,3,4,4,4-pentadeuterio-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(trideuteriomethyl)butanoic acid

• Inchi： 1S/C20H21NO4/c1-12(2)18(19(22)23)21-20(24)25-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12,17-18H,11H2,1-2H3,(H,21,24)(H,22,23)/t18-/m0/s1/i1D3,2D3,12D,18D
• InChI Key： UGNIYGNGCNXHTR-CHKHYCMRSA-N
• SMILES： O(C(N[C@]([2H])(C(=O)O)C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 347.19727212 g/mol
• Monoisotopic Mass: 347.19727212 g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.4
• XLogP3: 4
• Topological Polar Surface Area: 75.6

Experimental Properties

• Melting Point: 143-145 °C(lit.)

Additional information on L-Valine-d8-N-FMOC

L-Valine-d8-N-FMOC: A Comprehensive Overview

L-Valine-d8-N-FMOC (CAS No. 1007834-06-1) is a specialized compound that has garnered significant attention in the fields of biochemistry, pharmacology, and analytical chemistry. This compound is a derivative of L-valine, one of the essential amino acids, with an N-terminal protection group (FMOC) and deuterium labeling at the eighth position. The combination of deuterium labeling and FMOC protection makes it a valuable tool in various research applications, particularly in studies involving protein synthesis, metabolic pathways, and drug discovery.

The FMOC (9-fluorenylmethyloxycarbonyl) group is a widely used protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. In the case of L-Valine-d8-N-FMOC, the FMOC group ensures that the amino terminus remains protected during synthesis, preventing unwanted side reactions. The deuterium labeling at the eighth position adds another layer of functionality, enabling researchers to track the compound's behavior in vivo using techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in proteomics have highlighted the importance of isotopically labeled compounds like L-Valine-d8-N-FMOC in quantitative analysis. For instance, a 2023 study published in Nature Biotechnology demonstrated how deuterium-labeled amino acids can be used to study protein turnover rates in cellular models. The study revealed that the use of deuterated compounds provides a more accurate measurement of protein synthesis and degradation dynamics compared to traditional methods.

In addition to its role in proteomics, L-Valine-d8-N-FMOC has found applications in drug discovery and development. The compound's unique properties make it an ideal candidate for studying enzyme kinetics and substrate specificity. For example, researchers at the University of California, San Francisco, utilized L-Valine-d8-N-FMOC to investigate the catalytic activity of a novel protease enzyme. Their findings, published in Journal of Medicinal Chemistry, provided critical insights into the enzyme's mechanism of action and potential therapeutic applications.

The synthesis of L-Valine-d8-N-FMOC involves a multi-step process that combines traditional peptide synthesis techniques with isotopic labeling strategies. The process begins with the isolation of L-valine, which is then subjected to deuterium exchange at the eighth position using high-pressure liquid chromatography (HPLC). The FMOC group is subsequently introduced via nucleophilic acyl substitution under controlled conditions. This method ensures high purity and consistency in the final product.

One of the key advantages of using L-Valine-d8-N-FMOC is its stability under physiological conditions. Studies have shown that the compound retains its structural integrity even when exposed to varying pH levels and temperatures. This stability makes it suitable for long-term experiments and large-scale production processes.

In terms of safety and handling, L-Valine-d8-N-FMOC is classified as a non-hazardous compound under standard laboratory conditions. However, it is recommended to handle it with care due to its sensitivity to light and moisture. Proper storage in a cool, dry place away from direct sunlight ensures optimal shelf life.

The growing demand for advanced analytical tools in life sciences has positioned L-Valine-d8-N-FMOC as a critical component in modern research workflows. Its versatility across multiple applications underscores its importance as a valuable reagent for scientists working in diverse fields.

In conclusion, L-Valine-d8-N-FMOC (CAS No. 1007834-06-1) is more than just a chemical compound; it represents a powerful tool for advancing our understanding of biological systems. With ongoing research uncovering new applications for this compound, its role in scientific discovery is likely to expand further in the coming years.